N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H15F2NO3/c1-21-13-7-6-10(8-14(13)22-2)9-15(20)19-16-11(17)4-3-5-12(16)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: KYIBXUVOMYVVTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=C(C=CC=C2F)F)OC
• Molecular Formula: C16H15F2NO3
• Molecular Weight: 307.29 g/mol

Description

N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide, also known as DFP-10825, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of N-phenylacetamide derivatives and is known to exhibit potent analgesic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide is not fully understood. However, it is believed to exert its analgesic and anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of pro-inflammatory prostaglandins. This compound has also been shown to modulate the activity of various neurotransmitters and ion channels involved in pain signaling.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce the levels of pro-inflammatory cytokines and chemokines in various disease conditions. This compound has been shown to have a good safety profile and does not cause any significant adverse effects in animals.

Advantages and Limitations for Lab Experiments

N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its potential therapeutic applications and has a good safety profile. However, one of the limitations of this compound is that its exact mechanism of action is not fully understood, which makes it difficult to design targeted therapies based on its activity.

Future Directions

There are several future directions for research on N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide. One of the areas of research is to elucidate its exact mechanism of action and identify the molecular targets involved in its analgesic and anti-inflammatory effects. Another area of research is to study its potential use in combination with other drugs for the treatment of various disease conditions. Additionally, the development of new analogs of this compound with improved potency and selectivity could lead to the discovery of novel therapeutics for pain and inflammation.

Synthesis Methods

The synthesis of N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide involves a multi-step process that starts with the reaction of 2,6-difluoroaniline with 3,4-dimethoxybenzaldehyde in the presence of a base to form the corresponding Schiff base. This Schiff base is then reduced using sodium borohydride to obtain the intermediate amine. Finally, the amine is acetylated using acetic anhydride to yield the final product, this compound.

Scientific Research Applications

N-(2,6-difluorophenyl)-2-(3,4-dimethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to exhibit potent analgesic and anti-inflammatory properties in animal models of pain and inflammation. It has also been studied for its potential use in the treatment of neuropathic pain, cancer pain, and inflammatory bowel disease.